Cas no 2228573-55-3 (3-(2-bromoethyl)-1-ethyl-1H-pyrazole)

• Product Name: 3-(2-bromoethyl)-1-ethyl-1H-pyrazole
• CAS No: 2228573-55-3
• MF: C₇H₁₁BrN₂
• MW: 203.079640626907
• CID: 6259353
• PubChem ID: 165644117
• Update Time: 2025-05-19

3-(2-bromoethyl)-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromoethyl)-1-ethyl-1H-pyrazole
• 2228573-55-3
• EN300-1916065

• Inchi： 1S/C7H11BrN2/c1-2-10-6-4-7(9-10)3-5-8/h4,6H,2-3,5H2,1H3
• InChI Key： RWTRPZSNJRBAAN-UHFFFAOYSA-N
• SMILES： BrCCC1C=CN(CC)N=1

Computed Properties

• Exact Mass: 202.01056g/mol
• Monoisotopic Mass: 202.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(2-bromoethyl)-1-ethyl-1H-pyrazole

Comprehensive Overview of 3-(2-bromoethyl)-1-ethyl-1H-pyrazole (CAS No. 2228573-55-3) and Its Applications

3-(2-bromoethyl)-1-ethyl-1H-pyrazole (CAS No. 2228573-55-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative is characterized by its unique molecular structure, which combines a pyrazole ring with an ethyl and a bromoethyl substituent. The presence of these functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science.

In recent years, the demand for pyrazole-based compounds has surged due to their broad-spectrum biological activities. Researchers are increasingly exploring 3-(2-bromoethyl)-1-ethyl-1H-pyrazole for its potential role in developing novel therapeutics, including kinase inhibitors and anti-inflammatory agents. Its CAS number 2228573-55-3 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Additionally, its application in agrochemical formulations, such as crop protection agents, aligns with the global push for sustainable agriculture.

The synthesis of 3-(2-bromoethyl)-1-ethyl-1H-pyrazole involves multi-step organic reactions, often starting from readily available pyrazole precursors. The bromoethyl side chain introduces reactivity that is pivotal for further functionalization, making it a valuable building block in combinatorial chemistry. This compound's stability under various conditions also makes it suitable for scalable production, a key consideration for industrial applications.

From an SEO perspective, queries like "pyrazole derivatives in drug development" or "bromoethyl compounds uses" highlight user interest in this niche. The compound's association with high-value research areas, such as oncology and neurology, further boosts its visibility. Moreover, discussions on green chemistry and atom-efficient synthesis often reference brominated intermediates like CAS 2228573-55-3, emphasizing their role in reducing environmental impact.

In material science, 3-(2-bromoethyl)-1-ethyl-1H-pyrazole is investigated for its potential in designing advanced polymers and ligands for catalytic systems. Its ability to form stable complexes with transition metals opens doors for applications in heterogeneous catalysis and nanomaterial fabrication. These interdisciplinary uses underscore the compound's adaptability beyond traditional organic synthesis.

To conclude, 3-(2-bromoethyl)-1-ethyl-1H-pyrazole (CAS No. 2228573-55-3) represents a critical intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with its structural uniqueness, position it as a compound of enduring scientific and industrial interest. As research progresses, its role in addressing challenges in healthcare and sustainability will likely expand, making it a staple in laboratories worldwide.